Cas no 1567082-08-9 (Bicyclo[2.2.1]heptane, 2-(chloromethyl)-2-(methoxymethyl)-)

• Product Name: Bicyclo[2.2.1]heptane, 2-(chloromethyl)-2-(methoxymethyl)-
• CAS No: 1567082-08-9
• MF: C₁₀H₁₇ClO
• MW: 188.694382429123
• CID: 5283637
• Update Time: 2025-11-01

Bicyclo[2.2.1]heptane, 2-(chloromethyl)-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane, 2-(chloromethyl)-2-(methoxymethyl)-

• Inchi： 1S/C10H17ClO/c1-12-7-10(6-11)5-8-2-3-9(10)4-8/h8-9H,2-7H2,1H3
• InChI Key： SIGFGVTXCPEIOM-UHFFFAOYSA-N
• SMILES： C12CC(CC1)CC2(CCl)COC

Additional information on Bicyclo[2.2.1]heptane, 2-(chloromethyl)-2-(methoxymethyl)-

Recent Advances in the Study of Bicyclo[2.2.1]heptane, 2-(chloromethyl)-2-(methoxymethyl)- (CAS: 1567082-08-9)

The compound Bicyclo[2.2.1]heptane, 2-(chloromethyl)-2-(methoxymethyl)- (CAS: 1567082-08-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of Bicyclo[2.2.1]heptane derivatives, with particular emphasis on the functionalization of the 2-position. The presence of both chloromethyl and methoxymethyl groups at this position offers a strategic handle for further chemical modifications, making it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers have developed novel synthetic routes to access this compound with high yield and purity, which is critical for its application in medicinal chemistry.

In terms of biological activity, preliminary investigations suggest that Bicyclo[2.2.1]heptane, 2-(chloromethyl)-2-(methoxymethyl)- exhibits promising interactions with specific protein targets involved in inflammatory and oncogenic pathways. Molecular docking studies have revealed that the compound's rigid bicyclic framework and functional groups enable it to fit snugly into the binding pockets of these proteins, potentially modulating their activity. These findings open new avenues for the development of small-molecule inhibitors or activators based on this scaffold.

Furthermore, the compound's stability and pharmacokinetic properties have been evaluated in recent preclinical studies. Results indicate that Bicyclo[2.2.1]heptane, 2-(chloromethyl)-2-(methoxymethyl)- possesses favorable metabolic stability and low toxicity, making it a suitable candidate for further optimization. Researchers are currently exploring its potential as a lead compound for the treatment of diseases such as cancer and autoimmune disorders.

In conclusion, the latest research on Bicyclo[2.2.1]heptane, 2-(chloromethyl)-2-(methoxymethyl)- (CAS: 1567082-08-9) underscores its importance as a versatile building block in medicinal chemistry and its potential as a therapeutic agent. Future studies should focus on elucidating its mechanism of action and optimizing its pharmacological properties to enhance its clinical applicability. This compound represents a promising area of research with significant implications for drug discovery and development.